Liquid-crystalline perylene tetracarboxylic bisimide derivatives bearing cyclotetrasiloxane moieties
Journal of Materials Chemistry C Pub Date: 2013-10-07 DOI: 10.1039/C3TC31567C
Abstract
Liquid-crystalline perylene tetracarboxylic bisimide derivatives bearing heptamethylcyclotetrasiloxane moieties have been synthesized. Compound 2 bearing four heptamethylcyclotetrasiloxane moieties exhibits a rectangular columnar phase at room temperature. In the columnar phase, the cyclotetrasiloxane rings interdigitate into neighbouring columns and their interaction promotes the formation of the columnar mesomorphic structure. A time-of-flight measurement reveals that the electron mobility in the columnar phase of compound 2 is on the order of 10−2 cm2 V−1 s−1 at room temperature. Compound 2 is soluble in various organic solvents except for alcohol.
Recommended Literature
- [1] An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†
- [2] An investigation of new infrared nonlinear optical material: BaCdSnSe4, and three new related centrosymmetric compounds: Ba2SnSe4, Mg2GeSe4, and Ba2Ge2S6†
- [3] Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†
- [4] An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems
- [5] Aggregated-fluorescent detection of PFAS with a simple chip
- [6] An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode
- [7] An intramolecular tryptophan-condensation approach for peptide stapling†
- [8] An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticles
- [9] An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†
- [10] Alternative donor substrates for inverting and retaining glycosyltransferases†
Journal Name：Journal of Materials Chemistry C
research_products
-
CAS no.: 89640-58-4
![N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide](https://ossimg.kuujia.com/scimg/1444500/1444113-98-7x500.png)
![1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol](https://ossimg.kuujia.com/scimg/1271000/1270529-38-8x500.png)
![2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid](https://ossimg.kuujia.com/scimg/2138500/2138166-62-6x500.png)
![2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide](https://ossimg.kuujia.com/scimg/2034500/2034271-14-0x500.png)